N'-{[2-(4-bromo-3-methylphenoxy)acetyl]oxy}pyridine-2-carboximidamide

• Molecular Formula: C15H14BrN3O3
• Molecular Weight: 364.19 g/mol
• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-(4-bromo-3-methylphenoxy)acetate
• InChI: InChI=1S/C15H14BrN3O3/c1-10-8-11(5-6-12(10)16)21-9-14(20)22-19-15(17)13-4-2-3-7-18-13/h2-8H,9H2,1H3,(H2,17,19)
• InChI Key: HMWYTUYEHAUGFM-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC(=O)O/N=C(/C2=CC=CC=N2)\N)Br
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)ON=C(C2=CC=CC=N2)N)Br

Description

N’-{[2-(4-bromo-3-methylphenoxy)acetyl]oxy}pyridine-2-carboximidamide is a complex organic compound with potential applications in various fields of scientific research. This compound features a pyridine ring substituted with a carboximidamide group and an acetylated phenoxy group, which includes a bromine and a methyl substituent. The unique structure of this compound makes it an interesting subject for study in organic chemistry, medicinal chemistry, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-{[2-(4-bromo-3-methylphenoxy)acetyl]oxy}pyridine-2-carboximidamide typically involves multiple steps, starting with the preparation of the key intermediates. One common approach is to first synthesize the 4-bromo-3-methylphenoxyacetic acid, which is then reacted with pyridine-2-carboximidamide under specific conditions to form the final product. The reaction conditions often include the use of coupling agents, solvents, and catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance the efficiency and reproducibility of the production process.

Chemical Reactions Analysis

Types of Reactions

N’-{[2-(4-bromo-3-methylphenoxy)acetyl]oxy}pyridine-2-carboximidamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The bromine atom in the phenoxy group can be substituted with other nucleophiles, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines, thiols). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of substituted phenoxy derivatives.

Scientific Research Applications

N’-{[2-(4-bromo-3-methylphenoxy)acetyl]oxy}pyridine-2-carboximidamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It can be used in the study of biological pathways and as a probe to investigate enzyme activities.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N’-{[2-(4-bromo-3-methylphenoxy)acetyl]oxy}pyridine-2-carboximidamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the nature of the target molecules.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N’-{[2-(4-bromo-3-methylphenoxy)acetyl]oxy}pyridine-2-carboximidamide include:

• 4-bromo-2-(2-((4-methylphenoxy)acetyl)carbohydrazonoyl)phenyl 3-methylbenzoate
• 2-bromo-N-(3,4-dimethylphenyl)benzamide
• 4-bromo-2-(2-((3-methylphenoxy)acetyl)carbohydrazonoyl)phenyl benzoate

Uniqueness

The uniqueness of N’-{[2-(4-bromo-3-methylphenoxy)acetyl]oxy}pyridine-2-carboximidamide lies in its specific substitution pattern and the presence of both a pyridine ring and a phenoxy group. This combination of structural features imparts distinct chemical and biological properties, making it a valuable compound for various research applications.